Cas no 84276-56-2 (Allyl 4,6-O-benzylidene-b-D-glucopyranoside)

Allyl 4,6-O-benzylidene-b-D-glucopyranoside structure
84276-56-2 structure
Product Name:Allyl 4,6-O-benzylidene-b-D-glucopyranoside
CAS No:84276-56-2
MF:C16H20O6
MW:308.326405525208
CID:720961
Update Time:2025-07-28

Allyl 4,6-O-benzylidene-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, 2-propenyl4,6-O-(phenylmethylene)- (9CI)
    • ALLYL 4,6-O-BENZYLIDENE-B-D-GLUCOPYRANOSIDE
    • ALLYL-4,6-O-BENZYLIDENE-BETA-D-GLUCOPYRANOSIDE
    • 2-Propen-1-yl 4,6-O-(phenylmethylene)-β-D-glucopyranoside (ACI)
    • Pyrano[3,2-d]-1,3-dioxin, β-D-glucopyranoside deriv. (ZCI)
    • β-D-Glucopyranoside, 2-propenyl 4,6-O-(phenylmethylene)- (9CI)
    • Allyl 4,6-O-benzylidene-b-D-glucopyranoside
    • Inchi: 1S/C16H20O6/c1-2-8-19-16-13(18)12(17)14-11(21-16)9-20-15(22-14)10-6-4-3-5-7-10/h2-7,11-18H,1,8-9H2/t11-,12-,13-,14-,15?,16-/m1/s1
    • InChI Key: OMBCPFYQIULSGV-ANNNQLRWSA-N
    • SMILES: O[C@@H]1[C@@H](O)[C@H](OCC=C)O[C@@H]2COC(C3C=CC=CC=3)O[C@@H]12

Allyl 4,6-O-benzylidene-b-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A206580-1g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
1g
$ 575.00 2022-06-08
TRC
A206580-2.5g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
2.5g
$ 925.00 2022-06-08
TRC
A206580-5g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
5g
$ 1900.00 2022-06-08
Biosynth
MA02905-0.1 g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
0.1 g
$192.50 2023-01-04
Biosynth
MA02905-0.25 g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
0.25 g
$371.25 2023-01-04
Biosynth
MA02905-0.5 g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
0.5 g
$572.00 2023-01-04
Biosynth
MA02905-1 g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
1g
$880.00 2023-01-04
Biosynth
MA02905-2 g
Allyl 4,6-O-benzylidene-b-D-glucopyranoside
84276-56-2
2g
$924.00 2023-01-04

Allyl 4,6-O-benzylidene-b-D-glucopyranoside Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Zinc chloride
Reference
Synthetic studies in carbohydrates. Part LXV. Synthesis of some oligosaccharides containing the O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-(1 → 2)-O-α-D-mannopyranosyl unit. Potential substrates for UDP-GlcNAc: α-D-mannopyranosyl (1 → 6)-N-acetyl-β-D-glucosaminyltransferase (GnT-V)
Khan, Shaheer H.; Abbas, Saeed A.; Matta, Khushi L., Carbohydrate Research, 1989, 193, 125-39

Production Method 2

Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid
Reference
Use of trifluoromethanesulfonic acid in Fischer glycosylations
Wessel, Hans Peter, Journal of Carbohydrate Chemistry, 1988, 7(1), 263-9

Allyl 4,6-O-benzylidene-b-D-glucopyranoside Raw materials

Allyl 4,6-O-benzylidene-b-D-glucopyranoside Preparation Products

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